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Compound of Interest

Compound Name: Pexidartinib

Cat. No.: B1662808

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of investigational compounds like Pexidartinib is paramount. This document provides
a comprehensive guide to the necessary personal protective equipment (PPE), operational
plans for handling, and disposal procedures to minimize exposure and ensure a safe laboratory
environment.

Hazard Communication

Pexidartinib is a potent kinase inhibitor. While comprehensive toxicological data is not fully
available, it is classified as harmful if swallowed, causes skin irritation, causes serious eye
irritation, and may cause respiratory irritation.[1] Due to the risk of serious and potentially fatal
liver injury observed in clinical settings, it is crucial to handle Pexidartinib with stringent safety
precautions.[2]

Quantitative Data Summary

While specific occupational exposure limits (OELs) have not been established for Pexidartinib,
the available hazard information necessitates cautious handling.[1][3] The primary health
concern is hepatotoxicity.[2]
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Data Point Value

Source
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GHS Hazard Statements irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Occupational Exposure Limits
(OELs)

Not established

[1]3]

] ) ] Hepatotoxicity (serious and
Primary Toxicological Concern ] o
potentially fatal liver injury)

[2]

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the most critical barrier to preventing exposure to

Pexidartinib. The following table outlines the recommended PPE for various laboratory

activities involving this compound.
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Activity

Recommended Personal Protective
Equipment

Receiving and Unpacking

- Gloves: Two pairs of chemotherapy-grade,
powder-free gloves (e.g., nitrile) meeting ASTM
D6978 standards.- Gown: Disposable, fluid-
resistant gown with long sleeves and tight-fitting

cuffs.

Compounding and Weighing (powder)

- Gloves: Two pairs of chemotherapy-grade,
powder-free gloves changed every 30 minutes
or upon contamination.- Gown: Disposable,
fluid-resistant gown with a back closure and
tight-fitting cuffs.- Eye Protection: Chemical
safety goggles with side shields or a full-face
shield.- Respiratory Protection: A NIOSH-
approved respirator (e.g., N95 or higher) is
required when handling the powder outside of a
containment device. Operations should be
performed in a certified chemical fume hood,
biological safety cabinet, or containment
ventilated enclosure (CVE).- Shoe Covers: Two

pairs of disposable, skid-resistant shoe covers.

Handling Solutions

- Gloves: Two pairs of chemotherapy-grade,
powder-free gloves.- Gown: Disposable, fluid-
resistant gown with long sleeves and tight-fitting
cuffs.- Eye Protection: Chemical safety goggles

with side shields.

Spill Cleanup

- Gloves: Two pairs of heavy-duty,
chemotherapy-grade gloves.- Gown:
Impervious, disposable gown.- Eye Protection:
Full-face shield and safety goggles.- Respiratory
Protection: A NIOSH-approved respirator (e.g.,
N95 for powders, or one with organic vapor
cartridges for solutions) is required.- Shoe
Covers: Two pairs of disposable, fluid-resistant

shoe covers.
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- Gloves: Two pairs of chemotherapy-grade,
] powder-free gloves.- Gown: Disposable, fluid-
Waste Disposal ] ) ]
resistant gown.- Eye Protection: Chemical

safety goggles with side shields.

Operational and Disposal Plans

Adherence to standardized procedures for handling, spill management, and disposal is
essential for laboratory safety.

General Handling Procedures

o Designated Area: All work with Pexidartinib powder should be conducted in a designated
area, such as a chemical fume hood or a containment ventilated enclosure, to minimize the
risk of inhalation and contamination of the general laboratory space.

¢ Avoid Dust Formation: Handle the compound carefully to avoid generating dust.

o Personal Hygiene: Wash hands thoroughly with soap and water before and after handling
Pexidartinib, and before leaving the laboratory.

e No Food or Drink: Do not eat, drink, or store food in areas where Pexidartinib is handled or
stored.[1]

Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination.

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

» Don Appropriate PPE: Before beginning cleanup, put on the full set of PPE as outlined in the
table above for spill cleanup.

o Contain the Spill:
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o For Powders: Gently cover the spill with absorbent pads dampened with water to avoid
raising dust.

o For Liquids: Cover the spill with absorbent pads, starting from the outside and working
inward.

e Clean the Area:
o Use a scoop and absorbent materials to carefully collect the spilled material.
o Place all contaminated materials into a designated hazardous waste container.

o Decontaminate the spill surface. A common practice for similar compounds is to use a
detergent solution followed by a rinse with water. For Pexidartinib, scrubbing with alcohol
has also been suggested.[2]

o Dispose of Waste: All materials used for cleanup, including contaminated PPE, must be
disposed of as hazardous chemical waste.

e Report the Incident: Document the spill and the cleanup procedure according to your
institution's policies.

Disposal Plan

All Pexidartinib waste, including unused compounds, contaminated labware, and PPE, must
be treated as hazardous waste.

o Waste Segregation: Do not mix Pexidartinib waste with general laboratory trash.
» Containerization:

o Solid Waste: Collect all contaminated solid waste (e.g., gloves, gowns, pipette tips, vials)
in a clearly labeled, sealed, and puncture-resistant container. The container should be
marked as "Hazardous Chemical Waste" and "Cytotoxic Waste."

o Liquid Waste: Collect liquid waste in a sealed, leak-proof, and clearly labeled container.
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o Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a
designated sharps container for hazardous waste.

o Disposal Method: The recommended method of disposal is incineration in a licensed
hazardous waste facility.[3] Dissolving the material in a combustible solvent before
incineration is also a suggested practice.[3] Do not dispose of Pexidartinib down the drain
or in regular trash.[3]

» Arranging for Pickup: Follow your institution's procedures for hazardous waste pickup and

disposal.

Workflow and Safety Visualizations

The following diagrams illustrate the key workflows for safely handling Pexidartinib.
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Caption: Workflow for receiving, storing, and handling Pexidartinib.
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Caption: Procedural workflow for spill response and waste disposal of Pexidartinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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